N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-fluorobenzamide hydrochloride
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Description
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-3-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2FN3O2S and its molecular weight is 444.35. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Intermolecular Interactions
Studies have investigated the molecular structures and intermolecular interactions of related compounds, utilizing techniques like X-ray diffraction and DFT calculations. For example, the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide was characterized to understand the influence of intermolecular interactions on molecular geometry, which is crucial for designing drugs with optimal bioavailability and efficacy (Karabulut et al., 2014).
Anticonvulsant and Benzodiazepine Receptor Agonism
Compounds with structural similarities have been explored for their anticonvulsant activities and interactions with benzodiazepine receptors. This includes the design and synthesis of 4-thiazolidinone derivatives showing significant anticonvulsant activity in models, suggesting potential therapeutic applications for neurological disorders (Faizi et al., 2017).
Photophysical Properties and Fluorescence Probing
Research into the prototropic reactions and their effects on the spectral characteristics of related compounds has been conducted. These studies are vital for developing fluorescent probes for biological and chemical sensing applications (Józefowicz et al., 2011).
Positron Emission Tomography (PET) Imaging
Novel radioligands based on related structures have been synthesized for PET imaging of brain receptors, highlighting the potential of similar compounds in diagnostic imaging and neuroscience research (Fujinaga et al., 2012).
Properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-fluorobenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClFN3O2S.ClH/c1-23(2)9-10-24(18(25)12-5-4-6-13(21)11-12)19-22-16-15(26-3)8-7-14(20)17(16)27-19;/h4-8,11H,9-10H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJXCVQIRRXXCJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC(=CC=C3)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.